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Compound of Interest

Compound Name: 5-Deoxyarabinose

CAS No.: 16777-96-1

Cat. No.: B14822149

Get Quote

To design an effective disposal strategy, we must first understand the physical and chemical

nature of the material. 5-Deoxy-L-arabinose is a highly soluble, hygroscopic pentose derivative

used extensively as an intermediate in sapropterin synthesis and as a potent β-galactosidase

inhibitor (1)[1].

Because it is often utilized in complex biochemical assays, its waste streams are frequently

contaminated with organic solvents, biological buffers, or active microbial agents. Table 1

summarizes the key properties that dictate its disposal pathways.

Table 1: Physicochemical Properties of 5-Deoxy-L-arabinose (CAS: 13039-56-0)
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Property Value
Operational & Disposal
Relevance

Molecular Formula C₅H₁₀O₄

Dictates combustion

stoichiometry; burns cleanly

into CO₂ and H₂O.

Molecular Weight 134.13 g/mol

Used for precise molarity

calculations during waste

dilution.

Density 1.315 g/cm³

Influences phase separation

behavior in mixed liquid waste

carboys.

Boiling Point ~294.5 °C

High boiling point indicates low

volatility and minimal inhalation

risk at room temperature.

Solubility High (Water, DMSO, Methanol)

Readily forms aqueous/organic

solutions, complicating phase-

based separation.

Waste Segregation and Disposal Workflow
The core principle of laboratory waste management is segregation at the source. Mixing

incompatible waste streams not only violates federal guidelines but can trigger dangerous

exothermic reactions. The following diagram maps the validated decision tree for 5-
Deoxyarabinose disposal.
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Decision matrix for 5-Deoxyarabinose waste segregation and regulatory-compliant disposal

routes.

Step-by-Step Standard Operating Procedures (SOP)
Phase 1: Satellite Accumulation Area (SAA) Setup
Federal EPA and OSHA guidelines mandate that all chemical waste be segregated into

compatible, sealable containers within a designated SAA at or near the point of generation (2)

[2].

Action: Designate a specific, labeled area in the fume hood or safety cabinet. Use chemically

resistant secondary containment bins (e.g., polyethylene trays) that can hold 110% of the

largest waste container's volume.

Causality: Immediate segregation prevents cross-contamination with incompatible chemicals

(such as strong oxidizers), which could cause spontaneous ignition.

Verification: Inspect SAA containers weekly for leaks. Ensure containers are transferred to

the central waste facility within 3 days of becoming full (3)[3].

Phase 2: Solid and Powder Waste Execution
Action: Never dispose of 5-Deoxyarabinose powder in standard municipal trash. Instead,

dissolve the solid residue in a combustible solvent (e.g., waste ethanol or methanol) and

transfer it to a designated hazardous waste carboy.

Causality: 5-Deoxyarabinose is a stable organic compound. Dissolving it in a combustible

solvent ensures that when it reaches the chemical incinerator, it undergoes complete thermal

oxidation. This requires processing in a facility equipped with an afterburner and scrubber to

prevent the release of unburned organic particulates (4)[4].

Verification: Visually confirm complete dissolution before sealing the waste carboy to prevent

dangerous pressure buildup from undissolved clumping.

Phase 3: Aqueous and Liquid Waste Execution
Action:
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Organic Mixtures: If the sugar is mixed with organic solvents (e.g., DMSO), route it strictly

to hazardous liquid waste.

Aqueous Buffers: If the solution is purely aqueous, adjust the pH to 7.0–9.0. If the

concentration is <2% and local environmental regulations permit, drain disposal with a 10-

fold volumetric flush of water is acceptable (5)[5].

Causality: Dilute, pH-neutral carbohydrate solutions are readily degraded by biological

wastewater treatment facilities. However, organic solvent mixtures disrupt municipal

microbial processing and must be incinerated.

Verification: Use calibrated pH strips or a pH meter to validate the 7.0–9.0 range prior to

authorizing any drain disposal.

Phase 4: Contaminated Packaging Management
Action: Triple-rinse all glass vials or plastic containers that held 5-Deoxyarabinose with an

appropriate solvent (e.g., water or ethanol). Collect the first rinse as hazardous waste.

Causality: The first rinse captures >90% of the residual chemical. Isolating it minimizes the

volume of hazardous waste generated while rendering the container safe for standard

glass/solid disposal.

Verification: Deface or remove the original chemical label completely before placing the

clean container in the laboratory's broken glass or solid waste box.

Accidental Spill Management & Decontamination
In the event of an accidental spill of 5-Deoxyarabinose, execute the following rapid-response

protocol:

Isolate: Secure the area and don appropriate PPE (nitrile gloves, safety goggles, lab coat).

Contain: For solid spills, sweep up the powder carefully to avoid generating airborne dust.

For liquid spills, absorb with an inert material (e.g., vermiculite or dry sand).

Decontaminate: Wash the spill surface with warm water and a mild detergent, as the

compound is highly water-soluble.
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Dispose: Place all used absorbent materials and contaminated PPE into a sealed hazardous

waste bag for incineration (6)[6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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